Cas no 59402-51-6 (Isoxazole, 4-ethenyl-3,5-dimethyl-)

• Product Name: Isoxazole, 4-ethenyl-3,5-dimethyl-
• CAS No: 59402-51-6
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 338778
• PubChem ID: 910190
• Update Time: 2025-04-19

Isoxazole, 4-ethenyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-ethenyl-3,5-dimethyl-
• 4-ethenyl-3,5-dimethyl-1,2-oxazole
• RYIHZFZTDJNDGM-UHFFFAOYSA-N
• SCHEMBL11776593
• DTXSID50358689
• FT-0758501
• AKOS006275570
• 59402-51-6
• EN300-388651
• 3,5-dimethyl-4-vinylisoxazole

• Inchi： 1S/C7H9NO/c1-4-7-5(2)8-9-6(7)3/h4H,1H2,2-3H3
• InChI Key： RYIHZFZTDJNDGM-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=C)C(C)=N1

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles